4-[2-(1-azepanyl)-1-methyl-2-oxoethyl]-1-(2-methoxyphenyl)-2-piperazinone

• IUPAC Name: 4-[1-(azepan-1-yl)-1-oxopropan-2-yl]-1-(2-methoxyphenyl)piperazin-2-one
• InChI: InChI=1S/C20H29N3O3/c1-16(20(25)21-11-7-3-4-8-12-21)22-13-14-23(19(24)15-22)17-9-5-6-10-18(17)26-2/h5-6,9-10,16H,3-4,7-8,11-15H2,1-2H3
• InChI Key: KWWILEWHWWLVCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCCCC1)N2CCN(C(=O)C2)C3=CC=CC=C3OC
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

4-[2-(1-azepanyl)-1-methyl-2-oxoethyl]-1-(2-methoxyphenyl)-2-piperazinone, also known as AZP-531, is a synthetic peptide analog that has gained attention for its potential therapeutic effects in treating obesity and related metabolic disorders.

Scientific Research Applications

Synthesis and Characterization

• Research on the synthesis and thermal rearrangement of related sym-triazines and their derivatives highlights the chemical reactivity and potential applications in the development of novel compounds with specific properties (Dovlatyan et al., 2010).
• Studies on novel triazole derivatives, including their synthesis and antimicrobial activities, provide an example of how similar structures can be engineered for specific biological activities (Bektaş et al., 2010).
• The metabolic pathways of a novel antidepressant, highlighting the importance of understanding the biotransformation of such compounds for therapeutic applications, were investigated (Hvenegaard et al., 2012).

Biological Activity and Applications

• Synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents shows the potential of such compounds in drug development (Abu‐Hashem et al., 2020).
• Discovery and synthesis of bis(heteroaryl)piperazines as a novel class of non-nucleoside HIV-1 reverse transcriptase inhibitors illustrate the role of structural analogs in antiviral research (Romero et al., 1994).

Chemical Properties and Reactivity

• The differentiation of isomeric compounds through GC-IRD and GC-MS demonstrates the analytical techniques used to characterize such complex molecules (Abdel-Hay et al., 2014).